Cas no 2141429-59-4 (5-(2,4-dimethyl-1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-(2,4-dimethyl-1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 2141429-59-4
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 6182780
• PubChem ID: 165507371
• Update Time: 2025-06-14

5-(2,4-dimethyl-1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dimethyl-1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde
• EN300-1292398
• 2141429-59-4

• Inchi： 1S/C10H12N4O/c1-7-5-14(8(2)12-7)10-9(6-15)4-11-13(10)3/h4-6H,1-3H3
• InChI Key： DJIUYVHPTKMMCV-UHFFFAOYSA-N
• SMILES： O=CC1C=NN(C)C=1N1C=C(C)N=C1C

Computed Properties

• Exact Mass: 204.10111102g/mol
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.7Ų

Additional information on 5-(2,4-dimethyl-1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 5-(2,4-dimethyl-1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 2141429-59-4)

In the rapidly evolving field of medicinal chemistry and organic synthesis, 5-(2,4-dimethyl-1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 2141429-59-4) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its imidazole-pyrazole hybrid scaffold, is increasingly studied for its role in drug discovery, agrochemical development, and material science. Researchers and industry professionals are actively exploring its synthetic pathways, biological activity, and structure-activity relationships (SAR), making it a focal point in contemporary scientific literature.

The molecular architecture of 5-(2,4-dimethyl-1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde combines two heterocyclic systems: a 2,4-dimethylimidazole moiety and a 1-methylpyrazole ring, linked via a formyl group. This design offers exceptional versatility, enabling interactions with various biological targets. Recent studies highlight its potential as a kinase inhibitor or GPCR modulator, aligning with the growing demand for small-molecule therapeutics in oncology and neurology. Furthermore, its aldehyde functional group provides a reactive handle for further derivatization, a feature highly valued in combinatorial chemistry.

From a synthetic perspective, CAS No. 2141429-59-4 is often synthesized via multicomponent reactions (MCRs) or Pd-catalyzed cross-coupling, methodologies that dominate modern organic synthesis due to their efficiency and atom economy. The compound’s solubility profile and stability under physiological conditions are critical parameters being optimized for drug delivery systems, a topic frequently searched in AI-driven drug design platforms. Additionally, its fluorescence properties have sparked interest in bioimaging applications, particularly in the context of cellular tracking and diagnostic probes.

Environmental and green chemistry considerations are also shaping research around this compound. With increasing regulatory pressure on sustainable synthesis, scientists are investigating catalyst-free routes and biodegradable derivatives of 5-(2,4-dimethyl-1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde. These efforts resonate with global trends toward eco-friendly pharmaceuticals and reduced carbon footprint in chemical manufacturing—a frequently queried topic in academic and industrial forums.

In the context of intellectual property (IP), patents involving CAS No. 2141429-59-4 often cite its utility in crop protection formulations and anti-inflammatory agents, reflecting cross-disciplinary applications. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to validate its purity, a critical factor for preclinical studies. As the demand for high-purity intermediates surges in contract research organizations (CROs), this compound’s commercial relevance continues to rise.

Looking ahead, the integration of machine learning (ML) in predicting the ADMET properties of 5-(2,4-dimethyl-1H-imidazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde exemplifies the synergy between computational and experimental chemistry. Such advancements address common user queries about in silico screening and virtual compound libraries. Whether for academic research or industrial scale-up, this compound exemplifies innovation at the intersection of chemistry and technology.